(1Z)-1-(1H-indol-3-yl)ethanone oxime
Overview
Description
“(1Z)-1-(1H-indol-3-yl)ethanone oxime” is a chemical compound with the molecular formula C10H10N2O . It has an average mass of 174.199 Da and a monoisotopic mass of 174.079315 Da . This compound is used for pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of “this compound” consists of 10 carbon atoms, 10 hydrogen atoms, 2 nitrogen atoms, and 1 oxygen atom . The exact arrangement of these atoms forms the unique structure of this compound.Scientific Research Applications
Synthesis and Biological Evaluation
Researchers have synthesized derivatives involving (1H-indol-3-yl) compounds for evaluating their biological activities, such as anti-inflammatory and antimicrobial properties. For instance, a study focused on preparing derivatives for anti-inflammatory activity evaluation on Wistar albino rats, demonstrating the compound's potential in medical applications (Rehman, Saini, & Kumar, 2022).
Antioxidant and Antimicrobial Activities
Another research area involves synthesizing novel chalcone derivatives with indole moieties to assess their antioxidant and antimicrobial effectiveness. These compounds have shown promising results compared to standard drugs, highlighting their potential as therapeutic agents (Gopi, Sastry, & Dhanaraju, 2016).
Antibacterial and Antifungal Activities
Indole derivatives have been synthesized and screened for their antimicrobial activity against various pathogens, showing significant antibacterial and antifungal activities. This research underscores the potential of indole-based compounds in developing new antimicrobial agents (Letters in Applied NanoBioScience, 2020).
Synthesis for Neuroprotective Agents
Indole derivatives have also been explored for their potential in treating neurodegenerative diseases. For example, compounds with indole and tetrahydrofuran moieties have been synthesized and evaluated for their neuroprotective properties, including antioxidant activities and affinity for NMDA receptors, indicating their potential as dual-effective agents for neuroprotection (Buemi et al., 2013).
Exploration in Syntheses of Bioactive Molecules
Furthermore, indole-based compounds have been used to synthesize various bioactive molecules, including bis(indol-3-yl)ethanones, showcasing the versatility of these compounds in chemical syntheses for potential therapeutic applications (Mosslemin & Movahhed, 2012).
properties
IUPAC Name |
(NZ)-N-[1-(1H-indol-3-yl)ethylidene]hydroxylamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O/c1-7(12-13)9-6-11-10-5-3-2-4-8(9)10/h2-6,11,13H,1H3/b12-7- | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUYHZNAHKFXLAO-GHXNOFRVSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NO)C1=CNC2=CC=CC=C21 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N/O)/C1=CNC2=CC=CC=C21 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.